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Compound of Interest

Compound Name: 2-(1-Adamantyl)-4-bromophenol

Cat. No.: B123311

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(1-Adamantyl)-4-
bromophenol (CAS No. 104224-68-2). Adherence to these protocols is essential for ensuring
a safe laboratory environment.

Chemical and Physical Properties

2-(1-Adamantyl)-4-bromophenol is a white to light brown powder.[1][2] Key physical and
chemical properties are summarized below.

Property Value

Molecular Formula C16H19BrO[2][3]

Molecular Weight 307.23 g/mol [4]

Melting Point 137-142°CJ[1][2]

Boiling Point 392.0+35.0°C (Predicted)[4]
Density 1.442+0.06 g/cm3 (Predicted)[4]
Appearance White to light brown powder[1][2]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion. Given

that 2-(1-Adamantyl)-4-bromophenol is a brominated phenol, precautions for handling

corrosive and toxic compounds must be followed.[5]

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield.[5][6]

Protects against splashes and
dust.

Hand Protection

Double-gloving is
recommended. Use butyl
rubber or neoprene gloves for
direct handling.[6][7] Nitrile
gloves may be used for
incidental contact but should
be changed immediately upon

contamination.[6][8]

Phenols can penetrate many
types of gloves; butyl rubber
and neoprene offer better

resistance.[7]

Body Protection

A lab coat worn over long-
sleeved clothing and long
pants. An impervious apron
(butyl rubber or neoprene)
should be worn when there is

a potential for splashing.[7]

Provides a barrier against skin

contact.

Footwear

Closed-toe shoes.[5]

Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a particulate pre-filter
should be used if dust or
aerosols are generated and
engineering controls are not

sufficient.

Protects against inhalation of

dust and vapors.

Safe Handling and Operational Plan

A systematic approach to handling 2-(1-Adamantyl)-4-bromophenol is crucial to minimize

exposure.
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3.1. Engineering Controls

e Fume Hood: All work with this compound, especially when handling the powder or preparing
solutions, must be conducted in a certified chemical fume hood.[5][6]

e Ventilation: Ensure adequate general laboratory ventilation.[9]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[6]

3.2. Step-by-Step Handling Protocol

o Preparation: Before starting work, ensure the fume hood is functioning correctly and all
necessary PPE is available and in good condition. Prepare all necessary equipment and
reagents.

e Weighing: If weighing the solid, do so in the fume hood on a tared weigh boat. Handle the
powder carefully to avoid creating dust.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

e Reactions: Conduct all reactions in a closed system or under reflux in the fume hood.

» Post-Handling: After handling, decontaminate the work area with an appropriate solvent and
then soap and water.

o Hand Washing: Always wash hands thoroughly with soap and water after removing gloves
and before leaving the laboratory.[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing.[5] Seek

immediate medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open.[5] Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[5]

Do NOT induce vomiting. Rinse the mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[5]
For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand). For larger
Spill spills, evacuate the area and contact the

institution's environmental health and safety

department.[11]

Disposal Plan

2-(1-Adamantyl)-4-bromophenol is a halogenated organic compound and must be disposed

of as hazardous waste.
5.1. Waste Segregation

o Halogenated Waste: All solid waste contaminated with this compound (e.g., gloves, weigh
boats, paper towels) and any unused solid or solutions must be collected in a designated,
properly labeled "Halogenated Organic Waste" container.[12][13]

o Non-Halogenated Waste: Do not mix with non-halogenated waste streams.[14]

5.2. Disposal Procedure

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.benchchem.com/product/b123311?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Container: Use a chemically resistant container with a secure lid.

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-(1-Adamantyl)-4-bromophenol,” and any other components of the waste stream.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Pickup: Arrange for waste pickup through your institution's environmental health and safety
department. Halogenated organic waste is typically disposed of via incineration by a licensed
hazardous waste contractor.[14]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-(1-Adamantyl)-4-
bromophenol in a laboratory setting.
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Workflow for Handling 2-(1-Adamantyl)-4-bromophenol
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Caption: A flowchart outlining the key steps for safely handling 2-(1-Adamantyl)-4-
bromophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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